Cas no 69557-34-2 (ethyl (2S)-2-amino-3,3-dimethylbutanoate)

Ethyl (2S)-2-amino-3,3-dimethylbutanoate is a chiral ester derivative of the non-proteinogenic amino acid tert-leucine, featuring a stereocenter at the α-carbon. Its key advantages include high enantiomeric purity, making it valuable in asymmetric synthesis and pharmaceutical applications. The tert-butyl group enhances steric hindrance, improving selectivity in peptide coupling and organocatalytic reactions. The ethyl ester moiety offers improved solubility in organic solvents compared to free amino acids, facilitating synthetic modifications. This compound serves as a versatile intermediate in the preparation of bioactive molecules, peptidomimetics, and chiral auxiliaries. Its stability under standard conditions ensures reliable handling and storage for research and industrial use.
ethyl (2S)-2-amino-3,3-dimethylbutanoate structure
69557-34-2 structure
Product Name:ethyl (2S)-2-amino-3,3-dimethylbutanoate
CAS No:69557-34-2
MF:C8H17NO2
MW:159.2260825634
MDL:MFCD12796097
CID:4149981
PubChem ID:11105645
Update Time:2025-06-09

ethyl (2S)-2-amino-3,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

    • L-Valine, 3-methyl-, ethyl ester
    • ethyl (S)-2-amino-3,3-dimethylbutanoate
    • ethyl (S)-2-amino-3,3-dimethylbutanoate(H-Tle-OEt)
    • ethyl (2S)-2-amino-3,3-dimethylbutanoate
    • Valine,3-methyl-,ethyl ester
    • EN300-147260
    • CS-0272380
    • MFCD12796097
    • BS-46251
    • AKOS010395933
    • AKOS015932724
    • (S)-Ethyl2-amino-3,3-dimethylbutanoate
    • t-leucine ethyl ester
    • 69557-34-2
    • G66513
    • SCHEMBL14769893
    • MDL: MFCD12796097
    • Inchi: 1S/C8H17NO2/c1-5-11-7(10)6(9)8(2,3)4/h6H,5,9H2,1-4H3/t6-/m1/s1
    • InChI Key: DZYMZVGPERHWSO-ZCFIWIBFSA-N
    • SMILES: O(CC)C([C@H](C(C)(C)C)N)=O

Computed Properties

  • Exact Mass: 159.125928785g/mol
  • Monoisotopic Mass: 159.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52.3Ų

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Additional information on ethyl (2S)-2-amino-3,3-dimethylbutanoate

Ethyl (2S)-2-Amino-3,3-Dimethylbutanoate (CAS No. 69557-34-2): A Comprehensive Overview

Ethyl (2S)-2-amino-3,3-dimethylbutanoate (CAS No. 69557-34-2) is a chiral amino acid ester that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and medicinal chemistry. This compound is a derivative of the naturally occurring amino acid leucine and is characterized by its unique stereochemistry and functional groups. The presence of the ethyl ester group and the chiral center at the α-carbon make it a valuable building block for the synthesis of complex molecules and bioactive compounds.

The chemical structure of ethyl (2S)-2-amino-3,3-dimethylbutanoate consists of a central carbon atom bonded to an amino group, a carboxylic acid ester group, and two methyl groups. The stereochemistry at the α-carbon is crucial for its biological activity and reactivity in synthetic transformations. This compound is often used as a starting material or intermediate in the synthesis of peptides, proteins, and other biologically active molecules.

Recent advancements in synthetic methodologies have led to the development of efficient and scalable routes for the preparation of ethyl (2S)-2-amino-3,3-dimethylbutanoate. One such method involves the asymmetric hydrogenation of a prochiral ketone followed by esterification to form the desired chiral ester. This approach has been reported to yield high enantiomeric excesses, making it suitable for large-scale production in industrial settings.

In the context of pharmaceutical research, ethyl (2S)-2-amino-3,3-dimethylbutanoate has shown promise as a precursor for the synthesis of novel drugs with potential therapeutic applications. For instance, derivatives of this compound have been explored for their anti-inflammatory properties and their ability to modulate specific biological pathways. Studies have demonstrated that certain derivatives exhibit potent activity against inflammatory cytokines, making them potential candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Beyond its use in drug discovery, ethyl (2S)-2-amino-3,3-dimethylbutanoate has also found applications in the development of diagnostic tools and imaging agents. The chiral nature of this compound allows for the creation of enantiomerically pure molecules that can be used to probe specific biological processes or interactions. For example, labeled derivatives of this compound have been utilized in nuclear magnetic resonance (NMR) spectroscopy to study protein-ligand interactions and enzyme kinetics.

The physicochemical properties of ethyl (2S)-2-amino-3,3-dimethylbutanoate are well-characterized and contribute to its utility in various applications. It is a colorless liquid with a molecular weight of 161.24 g/mol and a melting point ranging from -10°C to -8°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water. These properties make it amenable to a wide range of synthetic transformations and analytical techniques.

Safety considerations are an important aspect when handling ethyl (2S)-2-amino-3,3-dimethylbutanoate. While it is not classified as a hazardous material under current regulations, appropriate precautions should be taken to ensure safe handling and storage. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from heat sources and incompatible materials.

In conclusion, ethyl (2S)-2-amino-3,3-dimethylbutanoate (CAS No. 69557-34-2) is a versatile chiral amino acid ester with significant potential in various scientific and industrial applications. Its unique stereochemistry and functional groups make it an attractive building block for the synthesis of complex molecules with diverse biological activities. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the fields of organic synthesis, pharmaceuticals, and medicinal chemistry.

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